Cas no 1807382-31-5 ((E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid)
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
- (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
-
- Inchi: 1S/C11H10N2O2S/c1-16-9-5-7(2-3-10(14)15)4-8-11(9)13-6-12-8/h2-6H,1H3,(H,12,13)(H,14,15)/b3-2+
- InChI Key: VMSRNAJEYPBEIK-NSCUHMNNSA-N
- SMILES: S(C)C1=CC(/C=C/C(=O)O)=CC2=C1N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 296
- XLogP3: 2
- Topological Polar Surface Area: 91.3
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061005106-250mg |
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid |
1807382-31-5 | 98% | 250mg |
$5831.67 | 2023-09-02 | |
| Alichem | A061005106-500mg |
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid |
1807382-31-5 | 98% | 500mg |
$7776.09 | 2023-09-02 | |
| Alichem | A061005106-1g |
(E)-3-(7-methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid |
1807382-31-5 | 98% | 1g |
$14045.37 | 2023-09-02 |
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid: A Comprehensive Overview
(E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid, with the CAS number 1807382-31-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a substituted benzo[d]imidazole ring with an acrylic acid moiety. The presence of the methylthio group at the 7-position of the imidazole ring adds to its chemical complexity and functional diversity.
The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as Suzuki coupling or Stille coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, making it possible to produce enantiomerically pure samples for applications in chiral recognition studies.
One of the most promising applications of (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid lies in its potential as a building block for drug discovery. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel metallo-drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound can act as potent inhibitors of certain protein kinases involved in cell signaling pathways.
In addition to its pharmaceutical applications, this compound has shown remarkable properties in materials science. Its conjugated system makes it an excellent candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that thin films formed from this compound exhibit high charge carrier mobility and excellent optical properties, making them suitable for next-generation electronic devices.
The structural versatility of (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid also lends itself to applications in analytical chemistry. Its ability to act as a chelating agent has been utilized in the development of sensors for metal ions, such as copper(II) and zinc(II). These sensors offer high sensitivity and selectivity, making them valuable tools in environmental monitoring and clinical diagnostics.
Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits significant antioxidant properties, which could be harnessed for the development of new therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in regenerative medicine and tissue engineering.
In conclusion, (E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its versatile functional groups, continues to inspire innovative research and development efforts. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.
1807382-31-5 ((E)-3-(7-Methylthio-1H-benzo[d]imidazol-5-yl)acrylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)